Cas no 2567504-29-2 (3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride
• CAS No: 2567504-29-2
• MF: C₇H₁₅Cl₂N₃O
• MW: 228.119499444962
• MDL: MFCD32878682
• CID: 5657457
• PubChem ID: 155820189
• Update Time: 2025-06-08

3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567504-29-2
• 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride
• EN300-27694062
• 3-Methoxy-1-propan-2-ylpyrazol-4-amine;dihydrochloride

• MDL： MFCD32878682
• Inchi： 1S/C7H13N3O.2ClH/c1-5(2)10-4-6(8)7(9-10)11-3;;/h4-5H,8H2,1-3H3;2*1H
• InChI Key： UXDGNBNJHJOROU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CN(C(C)C)N=1)N

Computed Properties

• Exact Mass: 227.0592175g/mol
• Monoisotopic Mass: 227.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride

3-Methoxy-1-(Propan-2-Yl)-1H-Pyrazol-4-Amine Dihydrochloride (CAS No. 2567504-29-2)

3-Methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride, also known by its CAS number CAS No. 2567504-29-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their potential applications in drug discovery and development.

The structure of 3-methoxy-1-(propan-2-yl)-1H-pyrazol-4-amine dihydrochloride consists of a pyrazole ring substituted with a methoxy group at position 3 and an isopropyl group at position 1, along with an amine group at position 4. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biological activities.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of key enzymes involved in inflammatory and immune responses. For instance, research has demonstrated that CAS No. 2567504-based compounds can modulate the activity of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade. This makes them attractive candidates for the development of anti-inflammatory agents.

In addition to its enzymatic inhibitory properties, 3-methoxy-1-(propan-2-< strong >yl strong >)-< strong >1H-pyrazol strong > -< strong >4 strong > -amine dihydrochloride has shown promise in targeting receptor pathways associated with pain perception and neurodegenerative diseases. Preclinical studies suggest that this compound may exert neuroprotective effects by scavenging reactive oxygen species (ROS) and mitigating oxidative stress.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the methoxy and isopropyl groups. The optimization of these synthetic routes has been a focus of recent research efforts, with advancements in catalytic methods and green chemistry principles being increasingly adopted to enhance yield and reduce environmental impact.

In terms of physical properties, < strong > CAS No strong > . < strong > 2567504 strong > -based compounds exhibit good solubility in polar solvents, which is advantageous for their formulation into pharmaceutical dosage forms such as tablets or capsules. Stability studies have also shown that this compound maintains its integrity under standard storage conditions, ensuring its suitability for long-term use in therapeutic applications.

The pharmacokinetic profile of < strong > 3-methoxy strong > -< strong > 1-(propan strong > -< strong > 2 strong > -yl)-< strong > 1H-pyrazol strong > -< strong > 4 strong > -amine dihydrochloride has been evaluated in animal models, revealing favorable absorption and bioavailability characteristics. These findings underscore its potential as an orally administered drug candidate.

In conclusion, < strong > CAS No strong > . < strong > 2567504 strong > -based compounds represent a valuable addition to the arsenal of chemical entities being explored for therapeutic purposes. With ongoing research focusing on optimizing their synthesis, understanding their mechanism of action, and evaluating their safety profiles, these compounds hold great promise for addressing unmet medical needs in inflammation, neurodegeneration, and pain management.